4-((2-(2-chloro-6-fluorophenyl)acetamido)methyl)-N-(2-methoxyphenyl)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((2-(2-chloro-6-fluorophenyl)acetamido)methyl)-N-(2-methoxyphenyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C22H25ClFN3O3 and its molecular weight is 433.91. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Oxindole Synthesis via Palladium-catalyzed CH Functionalization
The compound plays a role in the synthesis of oxindole through palladium-catalyzed CH functionalization. This process is crucial in medicinal chemistry, particularly in synthesizing enzyme inhibitors like serine palmitoyl transferase inhibitor 7, demonstrating its importance in the field of organic synthesis and medicinal chemistry (Magano et al., 2014).
Synthesis of PET Radiotracers
This compound is integral in synthesizing PET radiotracers, particularly for studying CB1 cannabinoid receptors in the animal brain. This highlights its significance in neuropharmacology and imaging, aiding in understanding and visualizing biological processes in the brain (Katoch-Rouse & Horti, 2003).
Carbon-11 Labeled Carboxamide Derivatives for PET Dopamine D3 Receptor Radioligands
In neuropharmacology, this compound contributes to the synthesis of carbon-11 labeled carboxamide derivatives. These derivatives are potential PET radioligands for imaging dopamine D3 receptors, essential for studies in neuroscience and psychopharmacology (Gao et al., 2008).
Synthesis of Novel Anti-Inflammatory and Analgesic Agents
The compound aids in synthesizing novel heterocyclic compounds with anti-inflammatory and analgesic activities. This application is crucial in drug development, particularly in creating new therapeutic agents for pain and inflammation management (Abu‐Hashem et al., 2020).
Aurora Kinase Inhibitor for Cancer Treatment
This compound is used in synthesizing Aurora kinase inhibitors, potentially useful in cancer treatment. Such applications underscore its role in oncology and drug discovery for cancer therapies (ヘンリー,ジェームズ, 2006).
Synthesis of Calcium-Channel-Blocking and Antihypertensive Agents
It is also involved in the synthesis of calcium-channel blockers and antihypertensive agents. This application is critical in cardiovascular pharmacology, offering potential treatments for hypertension and related disorders (Shanklin et al., 1991).
Synthesis of Antimicrobial and Analgesic Compounds
The compound contributes to the synthesis of antimicrobial and analgesic compounds. This demonstrates its relevance in the development of new drugs for treating infections and pain management (Nosova et al., 2020).
Properties
IUPAC Name |
4-[[[2-(2-chloro-6-fluorophenyl)acetyl]amino]methyl]-N-(2-methoxyphenyl)piperidine-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25ClFN3O3/c1-30-20-8-3-2-7-19(20)26-22(29)27-11-9-15(10-12-27)14-25-21(28)13-16-17(23)5-4-6-18(16)24/h2-8,15H,9-14H2,1H3,(H,25,28)(H,26,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFQCMJTVQYYNOD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)N2CCC(CC2)CNC(=O)CC3=C(C=CC=C3Cl)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25ClFN3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.